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Compound of Interest

Compound Name:
8-Bromoquinoline-5-sulfonyl

chloride

CAS No.: 930396-14-8

Cat. No.: B3043820

Get Quote

Executive Summary & Compound Profile
8-Bromoquinoline-5-sulfonyl chloride is a critical heterocyclic building block, primarily

utilized in the synthesis of sulfonamide-based pharmaceuticals and fluorescent probes. Its

structural duality—combining a reactive sulfonyl chloride handle with a brominated quinoline

scaffold—makes it a versatile intermediate for fragment-based drug discovery (FBDD).

This guide provides a rigorous spectroscopic analysis (NMR, IR, MS) of the compound,

supported by synthesis logic and experimental protocols.
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Attribute Details

IUPAC Name 8-Bromoquinoline-5-sulfonyl chloride

CAS Registry Number 930396-14-8

Molecular Formula

C

H

BrClNO

S

Molecular Weight 306.56 g/mol

Appearance Off-white to pale yellow solid

Solubility
Soluble in DCM, CHCl

, DMSO; hydrolyzes in water

Synthesis & Structural Logic
To understand the spectroscopic data, one must first understand the synthesis, as it dictates

the substitution pattern and potential impurities. The compound is typically synthesized via the

chlorosulfonation of 8-bromoquinoline.

Regioselectivity: The 8-position is occupied by bromine. Electrophilic aromatic substitution

(sulfonation) on the quinoline ring favors the 5- and 8-positions. With C8 blocked, the

sulfonyl group is directed exclusively to the C5 position.

Impurities: Common impurities include unreacted 8-bromoquinoline (starting material) and

the hydrolyzed sulfonic acid derivative (8-bromoquinoline-5-sulfonic acid).

Synthesis Workflow Diagram
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Figure 1: Electrophilic aromatic substitution pathway yielding the 5-sulfonyl chloride isomer.

Mass Spectrometry (MS) Analysis[3][4]
Mass spectrometry provides the most definitive confirmation of the halogenation pattern due to

the distinct isotopic signatures of Bromine (

Br/

Br) and Chlorine (

Cl/

Cl).

Isotopic Abundance & Pattern
The molecule contains one Bromine and one Chlorine atom.

Bromine: ~1:1 ratio of

Br :

Br.

Chlorine: ~3:1 ratio of

Cl :

Cl.

This combination creates a characteristic M, M+2, M+4 pattern in the molecular ion cluster.
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Ion Species m/z (Approx) Isotopic Composition
Relative Intensity

(Approx)

M 304.9
Br,

Cl

100% (Base)

[M+2] 306.9

Br,

Cl +

Br,

Cl

~130% (Sum of 1:1 Br

and 1:3 Cl overlap)

[M+4] 308.9
Br,

Cl

~33%

Fragmentation Pathway
Under Electron Impact (EI, 70 eV), the molecule undergoes characteristic fragmentation:

-Cleavage: Loss of the chlorine radical (

Cl) to form the sulfonyl cation (

).

Desulfonylation: Subsequent loss of SO

to form the 8-bromoquinolinyl cation.
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Figure 2: Proposed fragmentation pathway under Electron Impact (EI) ionization.

Infrared Spectroscopy (FT-IR)
IR analysis is crucial for monitoring the integrity of the sulfonyl chloride functional group, which

is sensitive to hydrolysis.
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Functional Group
Wavenumber (cm

)
Assignment & Notes

Sulfonyl Chloride (Asym) 1375 – 1390

Strong, sharp band. Diagnostic

for -SO

Cl.

Sulfonyl Chloride (Sym) 1170 – 1185
Strong band. Paired with the

asymmetric stretch.

C=N Stretch (Quinoline) 1580 – 1600
Characteristic aromatic

heterocycle breathing mode.

C-Br Stretch 600 – 700
Weak to medium band in the

fingerprint region.

-OH Stretch (Impurity) 3200 – 3500
Broad. Presence indicates

hydrolysis to sulfonic acid.

Experimental Tip: Run the IR in a KBr pellet or Nujol mull under anhydrous conditions. The

disappearance of the 1380 cm

band and appearance of a broad -OH stretch is a primary indicator of sample degradation.

Nuclear Magnetic Resonance (NMR)[3][5]
The

H NMR spectrum is defined by the desymmetrization of the quinoline ring. The 5-sulfonyl
chloride group acts as a strong electron-withdrawing group (EWG), causing significant
downfield shifts, particularly at the C4 and C6 positions.

Predicted H NMR Assignments (CDCl , 400 MHz)
Note: Chemical shifts (

) are estimates based on substituent effects on the 8-bromoquinoline scaffold.
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Position Proton (ppm) Multiplicity
Coupling (

Hz)

Mechanistic

Explanation

C2 H2 9.15 – 9.25 dd ,

Most

deshielded

due to

adjacent

Nitrogen.

C4 H4 8.60 – 8.75 dd ,

Peri-effect:

The C5-SO

Cl group

sterically and

electronically

deshields H4.

C6 H6 8.30 – 8.45 d
Ortho to -SO

Cl (EWG).

C7 H7 8.00 – 8.15 d

Ortho to -Br.

Less

deshielded

than H6.

C3 H3 7.70 – 7.85 dd ,

Typical

quinoline H3

range.

C NMR Key Features
C5 (Ipso to SO

Cl): ~138–142 ppm.

C8 (Ipso to Br): ~125–128 ppm.[1]

C2 (Ar-N): ~150–152 ppm (Most downfield signal).
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Experimental Protocols
Protocol A: Sample Preparation for NMR
Objective: Prevent hydrolysis during analysis.

Solvent: Use CDCl

(Chloroform-d) treated with anhydrous K

CO

or stored over molecular sieves. Avoid DMSO-d

if the sample contains trace water, as the generated HCl from hydrolysis can catalyze further
degradation.

Concentration: Dissolve ~5-10 mg of sample in 0.6 mL solvent.

Tube: Use a clean, dry 5mm NMR tube. Cap immediately.

Protocol B: LC-MS Analysis
Objective: Confirm purity and mass.

Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18).

Mobile Phase: Acetonitrile/Water with 0.1% Formic Acid.

Note: Do not use methanol, as sulfonyl chlorides can react to form methyl esters (

) in the source or on-column.

Gradient: 5% to 95% ACN over 5 minutes.

Detection: ESI+ (Electrospray Ionization, Positive mode). Look for the hydrolyzed mass if the

run is slow, but the intact mass should be visible in non-protic solvents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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